Cas no 42115-51-5 ( )
structure
Product Name:
CAS No:42115-51-5
MF:C11H13BrO2
MW:257.123722791672
CID:927783
PubChem ID:222333
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- benzyl 2-bromobutanoate
- 2-Brom-buttersaeurebenzylester
- 2-bromobutyric acid benzyl ester
- AC1L5BNF
- AC1Q245V
- AG-J-14817
- AR-1H9448
- benzyl 2-bromobutyrate
- CTK4I5724
- NSC8227
- SCHEMBL10688731
- 42115-51-5
- 2-bromo-butyric acid benzyl ester
- DTXSID00278560
- NSC-8227
-
-
- Inchi: 1S/C11H13BrO2/c1-2-10(12)11(13)14-8-9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3
- InChI Key: IAWWKWVHVUNYFP-UHFFFAOYSA-N
- SMILES: BrC(C(=O)OCC1C=CC=CC=1)CC
Computed Properties
- Exact Mass: 256.00989
- Monoisotopic Mass: 256.00989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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